Cas no 2172140-53-1 (2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid
• CAS No: 2172140-53-1
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• CID: 5837851
• PubChem ID: 165502401
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid
• EN300-1451513
• 2172140-53-1
• 2-{[(tert-butoxy)carbonyl]amino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C13H22FNO4/c1-8-5-6-9(13(14,7-8)10(16)17)15-11(18)19-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： MGTCGDPQTHSTJC-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CC(C)CCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.15328635g/mol
• Monoisotopic Mass: 275.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid (CAS No. 2172140-53-1)

The compound 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid (CAS No. 2172140-53-1) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the fluoro substituent, make it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its role in the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

One of the key attributes of 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid is its versatility in synthetic applications. The Boc group is widely used to protect amines during multi-step reactions, while the fluoro atom can enhance the metabolic stability and bioavailability of target molecules. This combination makes the compound particularly relevant in the design of small-molecule therapeutics, a hot topic in modern pharmaceutical research. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks.

From a chemical perspective, the carboxylic acid moiety in 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid allows for further functionalization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in biological activity. The compound's methylcyclohexane backbone also contributes to its lipophilicity, a property often optimized in central nervous system (CNS) drug candidates.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid. Topics such as catalyst efficiency, solvent reduction, and waste minimization are frequently discussed in relation to its preparation. These discussions align with broader industry trends toward environmentally friendly manufacturing processes, a subject of growing interest among both academic and industrial chemists.

The analytical characterization of 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, particularly given the increasing regulatory emphasis on quality control in pharmaceutical development. The compound's stereochemistry is another area of interest, as the spatial arrangement of substituents can profoundly influence its biological interactions.

Looking ahead, 2-{(tert-butoxy)carbonylamino}-1-fluoro-5-methylcyclohexane-1-carboxylic acid is poised to play a role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These innovative therapeutic modalities represent some of the most exciting developments in precision medicine, and the compound's structural features make it a potential candidate for incorporation into such systems. As the demand for targeted therapies continues to grow, so too does the relevance of specialized building blocks like this fluorinated cyclohexane derivative.